Cas no 2228514-21-2 (tert-butyl 2-(2-methylbutan-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(2-methylbutan-2-yl)piperazine-1-carboxylate
• CAS No: 2228514-21-2
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6056549
• PubChem ID: 54514602
• Update Time: 2025-05-21

tert-butyl 2-(2-methylbutan-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-methylbutan-2-yl)piperazine-1-carboxylate
• 2228514-21-2
• EN300-1899978

• Inchi： 1S/C14H28N2O2/c1-7-14(5,6)11-10-15-8-9-16(11)12(17)18-13(2,3)4/h11,15H,7-10H2,1-6H3
• InChI Key： YLNIQLNEBMAHBW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C(C)(C)CC)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-(2-methylbutan-2-yl)piperazine-1-carboxylate

tert-butyl 2-(2-methylbutan-2-yl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(2-methylbutan-2-yl)piperazine-1-carboxylate, identified by the CAS number NO2228514-21-2, is a significant molecule in the field of organic chemistry. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a piperazine ring substituted with a tert-butyl group and a 2-methylbutan-2-yl group, making it a unique member of the piperazine family.

Piperazine derivatives have been extensively researched due to their potential as building blocks in drug design. The piperazine ring is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions. In the case of tert-butyl 2-(2-methylbutan-2-yl)piperazine-1-carboxylate, the substitution pattern introduces steric bulk, which can influence the molecule's solubility, stability, and bioavailability. Recent studies have highlighted the importance of such structural modifications in optimizing pharmacokinetic properties.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and esterifications. Researchers have explored various methodologies to enhance the efficiency and scalability of these reactions. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach is particularly valuable in industrial settings where large-scale production is required.

In terms of applications, tert-butyl 2-(2-methylbutan-2-yl)piperazine-1-carboxylate has shown promise in several areas. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds targeting various diseases, including cancer and neurodegenerative disorders. Its ability to modulate enzyme activity makes it a valuable tool in drug discovery programs. Additionally, this compound has been investigated for its potential in agrochemicals, particularly as a precursor for herbicides and fungicides.

Recent advancements in computational chemistry have enabled researchers to predict the properties of this compound with unprecedented accuracy. Molecular modeling studies have revealed that the tert-butyl group imparts lipophilicity, while the 2-methylbutan-2-yl group enhances rigidity in the molecule. These insights are critical for designing analogs with improved therapeutic profiles.

In conclusion, tert-butyl 2-(2-methylbutan-2-yl)piperazine-1-carboxylate stands out as a versatile compound with wide-ranging applications. Its unique structure and favorable chemical properties make it an attractive candidate for further research and development across multiple disciplines.